Cas no 2229568-23-2 (2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2229568-23-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5947303
• PubChem ID: 165690600
• Update Time: 2025-05-25

2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
• 2229568-23-2
• EN300-1773943

• Inchi： 1S/C8H14N4O2/c1-8(2,5-9)3-6-4-10-11-7(6)12(13)14/h4H,3,5,9H2,1-2H3,(H,10,11)
• InChI Key： RLAIQCLSOKAAKA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine

Professional Introduction to 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine (CAS No: 2229568-23-2)

2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229568-23-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro-substituted pyrazole moiety, contribute to its unique chemical properties and biological interactions, which are being thoroughly explored in contemporary research.

The nitro group in the molecular structure of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine plays a crucial role in modulating its reactivity and biological efficacy. Nitro-substituted heterocycles are well-documented for their ability to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. In recent years, there has been a surge in research focusing on the development of novel nitro-containing compounds as pharmacological agents due to their versatile pharmacokinetic profiles and mechanisms of action.

One of the most compelling aspects of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine is its potential in drug discovery and development. The pyrazole ring, a prominent pharmacophore in many bioactive molecules, is known for its ability to engage with biological systems through hydrogen bonding and other non-covalent interactions. The introduction of a nitro group at the 3-position of the pyrazole ring further enhances the compound's binding affinity and selectivity towards specific biological targets. This structural motif has been extensively studied in the context of developing antimicrobial, anti-inflammatory, and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine with various protein targets. These studies have revealed that the compound can potentially inhibit key enzymes involved in cancer progression and inflammatory responses. For instance, preliminary computational analyses suggest that this molecule may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating pain and inflammation. Such findings have spurred interest in exploring the compound's therapeutic potential in conditions like arthritis and certain types of cancer.

The synthesis of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the preparation of nitro-substituted heterocycles with high efficiency and purity. Researchers have employed multi-step synthetic routes involving condensation reactions, nitration processes, and functional group transformations to construct the desired molecular architecture. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in organic chemistry that enable the creation of complex bioactive molecules.

In vitro studies have begun to elucidate the pharmacological profile of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yloxy)propananamine, demonstrating its potential as a lead compound for further drug development. Initial experiments have shown that this molecule exhibits dose-dependent inhibition of selected enzymatic targets, indicating its therapeutic relevance. Moreover, preliminary toxicity assessments suggest that it possesses an acceptable safety profile at moderate concentrations, making it a promising candidate for further preclinical investigation.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying novel bioactive compounds like 2,2-dimethyl - 3 - ( 3 - nit ro - 1 H - py ra z ol - 4 - yl ) pro pan - 1 - am ine . HTS allows researchers to rapidly test thousands of compounds against various biological targets, thereby expediting the discovery pipeline. The use of HTS has already led to several breakthroughs in identifying molecules with therapeutic potential, including those containing nitro-substituted pyrazole moieties. This approach has been instrumental in validating the biological activity of 2229568 - 23 - 2 and paving the way for its translation into clinical applications.

The future direction of research on 2229568 - 23 - 2 is likely to focus on optimizing its pharmacological properties through structure-based drug design (SBDD). SBDD involves modifying specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic characteristics. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can predict how small modifications will impact the compound's behavior within biological systems. This iterative process aims to refine the molecule into a more effective therapeutic agent.

Additionally, exploring derivative compounds derived from 2229568 - 23 - 2 could yield new insights into its biological activity. By introducing variations such as different substituents or altering functional groups within the core structure, researchers can gain deeper understanding into how specific parts contribute to overall efficacy . Such derivatives may reveal novel mechanisms or expand therapeutic applications beyond initial expectations . p > < p > The development _of novel delivery systems_ also plays an important role _in enhancing_ _the therapeutic potential_ _of compounds like_ _2229568 - 23 - 2_. Advanced formulations such as nanoparticles , liposomes , or prodrugs could improve bioavailability , target specificity , _and reduce side effects_. These technologies enable _compounds_ _to be delivered more effectively_ _to their sites_ _of action_, thereby maximizing their clinical benefit . p > < p > Collaborative efforts between academic institutions , pharmaceutical companies , _and biotechnology firms_ _are essential_ _for advancing research on_ _2229568 - 23 - 2. Such partnerships facilitate knowledge sharing , resource allocation , _and accelerate translation from bench to bedside_. By combining expertise across multiple disciplines , scientists can tackle complex challenges associated with drug discovery more efficiently . p > < p > In conclusion , 2229568 - 23 - 2, chemically known as _dimethylpropylamine _ _, represents _a _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ \ \ \ \ \ \ \ \ \_\_\_\_\_\_\_\_\_\_\_\_\_ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________ \_________________________________________________________